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Compound of Interest

Compound Name: Confertifolin

Cat. No.: B156486

For Researchers, Scientists, and Drug Development Professionals

Introduction

Confertifolin is a naturally occurring sesquiterpenoid lactone, specifically classified as a
drimane-type sesquiterpenoid.[1] It is isolated from various plant species, most notably from the
essential oil of Polygonum hydropiper (water pepper) leaves.[2] This technical guide provides a
comprehensive overview of the known physicochemical properties, biological activities, and
experimental protocols related to Confertifolin, aiming to serve as a foundational resource for
research and development endeavors.

Physicochemical Properties

The fundamental physicochemical characteristics of Confertifolin are summarized below.
These properties are crucial for understanding its behavior in biological systems and for
developing analytical and formulation strategies.
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Property Value Source
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [1]

(5aS,9aS)-6,6,9a-trimethyl-
IUPAC Name 4,5,5a,7,8,9-hexahydro-1H- [1]

benzo[e][3]benzofuran-3-one

CAS Number 1811-23-0 [1]
Physical Description Crystalline solid [2]
Melting Point 131 °C [2]
Boiling Point (est.) 365.5 °C [2]
::g;lifjical Polar Surface Area 06.3 A2 0]
XLogP3 (Computed) 3.8 [1]

Spectroscopic Data

Detailed experimental spectroscopic data (FT-IR, UV-Vis, tH-NMR, 13C-NMR) for pure
Confertifolin are not extensively reported in publicly available literature. Structural elucidation
is typically confirmed by X-ray crystallography and Gas Chromatography-Mass Spectrometry
(GC-MS) following isolation.[2] Researchers are advised to perform comprehensive
spectroscopic analysis upon isolation or synthesis to confirm identity and purity.

Biological Activities and Experimental Protocols

Confertifolin has demonstrated significant potential in antimicrobial and insecticidal
applications. The methodologies for evaluating these activities are detailed below.

Isolation and Purification

Confertifolin is primarily obtained from its natural source through a multi-step extraction and
purification process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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